![molecular formula C13H18N6O B7575180 2-amino-2-methyl-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]pentanamide](/img/structure/B7575180.png)
2-amino-2-methyl-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]pentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-amino-2-methyl-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]pentanamide, commonly known as AMPTP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. AMPTP belongs to the class of compounds known as pyridine derivatives and has been found to possess a wide range of biochemical and physiological effects.
Scientific Research Applications
AMPTP has been found to possess potential therapeutic applications in various fields of scientific research. One of the most promising applications of AMPTP is in the field of cancer research. AMPTP has been found to inhibit the growth of cancer cells by targeting the enzyme poly(ADP-ribose) polymerase (PARP). PARP is an enzyme that plays a crucial role in repairing DNA damage in cells. Inhibition of PARP leads to the accumulation of DNA damage, which ultimately results in cell death. AMPTP has been found to be a potent inhibitor of PARP, making it a promising candidate for the development of cancer therapeutics.
Mechanism of Action
AMPTP exerts its effects by inhibiting the activity of PARP. PARP is an enzyme that plays a crucial role in repairing DNA damage in cells. Inhibition of PARP leads to the accumulation of DNA damage, which ultimately results in cell death. AMPTP has been found to be a potent inhibitor of PARP, making it a promising candidate for the development of cancer therapeutics.
Biochemical and Physiological Effects
In addition to its potential therapeutic applications in cancer research, AMPTP has been found to possess a wide range of biochemical and physiological effects. AMPTP has been found to inhibit the activity of other enzymes such as mono(ADP-ribose) polymerase (MAR) and tankyrase. AMPTP has also been found to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of antimicrobial agents.
Advantages and Limitations for Lab Experiments
One of the major advantages of using AMPTP in lab experiments is its potency as an inhibitor of PARP. AMPTP has been found to be a more potent inhibitor of PARP than other PARP inhibitors such as olaparib and rucaparib. However, one of the limitations of using AMPTP in lab experiments is its solubility. AMPTP has low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research on AMPTP. One area of research is the development of more efficient synthesis methods for AMPTP. Another area of research is the investigation of the potential therapeutic applications of AMPTP in other fields of scientific research such as infectious diseases and neurodegenerative diseases. Additionally, research is needed to investigate the potential side effects of AMPTP and to optimize its dosing and administration for therapeutic use.
Conclusion
In conclusion, AMPTP is a promising compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. AMPTP has been found to possess a wide range of biochemical and physiological effects and has shown promise as a potent inhibitor of PARP. Further research is needed to investigate the potential therapeutic applications of AMPTP and to optimize its dosing and administration for therapeutic use.
Synthesis Methods
The synthesis of AMPTP involves the reaction of 6-(1,2,4-triazol-1-yl)pyridin-3-amine with 2-amino-2-methylpentan-1-ol in the presence of an acid catalyst. The reaction proceeds via a condensation reaction, resulting in the formation of AMPTP as a white solid. The synthesis method has been optimized to yield high purity and high yield of AMPTP.
properties
IUPAC Name |
2-amino-2-methyl-N-[6-(1,2,4-triazol-1-yl)pyridin-3-yl]pentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N6O/c1-3-6-13(2,14)12(20)18-10-4-5-11(16-7-10)19-9-15-8-17-19/h4-5,7-9H,3,6,14H2,1-2H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGVMWSHEUQWOGN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)(C(=O)NC1=CN=C(C=C1)N2C=NC=N2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.